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Compound of Interest

Compound Name: Mesitylene-d12

CAS No.: 69441-16-3

Cat. No.: B1586286

Get Quote

Executive Summary
Mesitylene-d12 (1,3,5-Trimethylbenzene-d12) is a high-value, isotopically labeled solvent

primarily utilized in high-field Nuclear Magnetic Resonance (NMR) spectroscopy and

mechanistic kinetic isotope effect (KIE) studies.[1] While its chemical toxicity profile mirrors that

of its protonated counterpart, its handling requirements are significantly more stringent due to

the financial and experimental risks associated with isotopic dilution.

This guide synthesizes standard safety compliance (GHS/SDS) with advanced experimental

hygiene required to maintain the integrity of this deuterated solvent.

Physicochemical Profile & Hazard Identification
Understanding the physical properties of Mesitylene-d12 is the prerequisite for safe handling.

[1] Its flammability and aspiration potential are the primary personnel hazards, while its

hygroscopicity (though lower than DMSO-d6) remains a critical experimental hazard.[1]

Table 1: Critical Physicochemical Data
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Property Value Operational Implication

CAS Number 69441-16-3
Unique identifier for inventory

tracking.[1][2][3]

Molecular Formula

Mass shift (

) affects mass spectrometry

calibration.[1]

Density 0.947 g/mL (25°C)

Slightly denser than

protonated mesitylene (0.86

g/mL); affects pipette

calibration.[1]

Flash Point 50°C (122°F)
Flammable. Vapors can travel

to ignition sources.[1][4]

Boiling Point 163–166°C

High boiling point makes

removal via rotary evaporation

difficult; requires high vacuum.

Vapor Pressure ~2.5 hPa (25°C)

Low volatility reduces

immediate inhalation risk

compared to chloroform-d, but

accumulation occurs in closed

spaces.[1]

GHS Hazard Classification[1][3][4][6][7][8]
Flammable Liquid (Category 3): Keep away from heat/sparks.[1][5][6][7] Ground/bond

container and receiving equipment.

Aspiration Hazard (Category 1): May be fatal if swallowed and enters airways.[5][6]

Skin/Eye Irritation (Category 2/2A): Causes skin and serious eye irritation.[5]

STOT-SE (Category 3): May cause respiratory irritation.[1][3][8][6][7]

Aquatic Toxicity (Chronic Category 2): Toxic to aquatic life with long-lasting effects.[1][3][5]
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Advanced Handling Protocols: The "Zero-Water"
Standard
Core Principle: The safety of the data is as critical as the safety of the operator. Moisture

contamination introduces a water peak (HDO) at ~4.7 ppm (variable), obscuring signals and

ruining the deuterium lock.[1]

The "Dry-Path" Transfer Protocol
Standard SDSs do not cover isotopic integrity. Use this protocol for NMR preparation.

Environment: All transfers must occur in a fume hood (personnel safety) utilizing a Schlenk

line or glovebox (sample safety).

Glassware Preparation:

NMR tubes must be oven-dried at 150°C for >12 hours.

Cool in a desiccator or under an inert gas stream (Argon/Nitrogen).

Syringe Technique (Positive Pressure):

Use a gas-tight glass syringe with a long stainless steel needle.[1]

The Nitrogen Flush: Insert a nitrogen line needle into the septum of the Mesitylene-d12
vial before withdrawing liquid.[1] This prevents a vacuum that would pull humid lab air into

the vial.

Withdraw the solvent and immediately transfer it to the NMR tube.

Sealing: Cap the NMR tube immediately. For long-term storage samples, wrap the cap with

Parafilm or use a flame-sealed tube.[1]

Storage Stability[6]
Temperature: Store at ambient temperature (20-25°C). Refrigeration is generally

unnecessary and can promote condensation upon opening if not warmed properly.
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Light: Store in amber vials to prevent potential photochemical degradation, though

mesitylene is relatively stable.

Atmosphere: Store under Argon. Argon is heavier than air and provides a better blanket than

Nitrogen for opened vials.

Visualized Workflows
Diagram 1: Safe NMR Sample Preparation Logic
This workflow ensures both operator safety (exposure limits) and data integrity (water

exclusion).[1]
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START: Mesitylene-d12 Transfer

1. PPE Check:
Nitrile Gloves + Safety Glasses

+ Fume Hood ON

Is Source Vial Septum-Sealed?

Method A: Syringe Transfer
(Maintains Inert Atm)

Yes

Method B: Pipette Transfer
(High Contamination Risk)

No (Open Screw Cap)

Insert Inert Gas Line (N2/Ar)
into Vial Septum

Prevent Vacuum

Transfer to Pre-Dried
NMR Tube

Work Fast (Hygroscopic Risk)

Withdraw Solvent
(Equalize Pressure)

Cap & Parafilm Immediately

Dispose Syringe in
Sharps/Solvent Waste

Click to download full resolution via product page
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Caption: Workflow for maintaining isotopic purity while adhering to flammability safety

standards.

Diagram 2: Emergency Response Decision Matrix
Logic flow for spills, emphasizing the flammability hazard.

INCIDENT: Mesitylene-d12 Release Identify Type

Liquid SpillLeak

Fire / Ignition

Ignition

Volume?

Use Dry Chemical/CO2
DO NOT USE WATER JET

< 50 mL (Lab Scale)
Absorb with Vermiculite

> 50 mL
Evacuate Area

Dispose as Halogen-Free
Organic Solvent Waste

Click to download full resolution via product page

Caption: Decision matrix for Mesitylene-d12 incidents. Note: Water jets spread the fire due to

density < 1.0.

Waste Management & Toxicology
Toxicology Insights[4]

Route of Entry: Inhalation of vapors is the primary risk in a lab setting. It acts as a respiratory

irritant (STOT SE 3).[1][3][5][8][7]

Chronic Effects: Long-term exposure to related trimethylbenzenes has been linked to

nervous system effects (confusion, headache).[1]

Aspiration: If ingested, do not induce vomiting. The low viscosity allows the liquid to enter the

lungs, causing chemical pneumonitis.

Disposal Protocol
Unlike standard solvents, deuterated solvents are often segregated due to cost recovery

potential (rare) or specific waste stream requirements.
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Classification: Non-halogenated organic solvent waste (unless mixed with chloroform-d).[1]

Segregation: Do not mix with oxidizers (peroxides, nitrates) as this increases fire risk.

Aquatic Precaution: Because Mesitylene-d12 is toxic to aquatic life (H411), never dispose of

down the drain. All rinsate from syringes must go into the organic waste carboy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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